1-Methyl-6-phenyldihydropyrimidine-2,4(1H,3H)-dione

• CAS No.: 86762-40-5
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 1-methyl-6-phenyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C11H12N2O2/c1-13-9(7-10(14)12-11(13)15)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,14,15)
• InChI Key: NEFJFCVKYXCGOR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CC(=O)NC1=O)C2=CC=CC=C2

Description

1-Methyl-6-phenyldihydropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-methyl-6-phenyluracil (0.65 g) in dimethylformamidine (15 ml) is treated with 10 percent palladium on carbon and reduced at 40 p.s.i. for 20 hours. The catalyst is then filtered and the filtrate evaporated to a crystalline residue. The crystallization from acetonitrile provides 5,6-dihydro-1-methyl-6-phenyl-2,4-pyrimidine-dione, m.p. 155°-6° C.